Cas no 2138096-70-3 (6-bromo-N-[2-(methylsulfanyl)propyl]quinazolin-2-amine)
6-bromo-N-[2-(methylsulfanyl)propyl]quinazolin-2-amine Chemical and Physical Properties
Names and Identifiers
-
- EN300-1162122
- 2138096-70-3
- 6-bromo-N-[2-(methylsulfanyl)propyl]quinazolin-2-amine
-
- Inchi: 1S/C12H14BrN3S/c1-8(17-2)6-14-12-15-7-9-5-10(13)3-4-11(9)16-12/h3-5,7-8H,6H2,1-2H3,(H,14,15,16)
- InChI Key: HFZKELRPAXBAJX-UHFFFAOYSA-N
- SMILES: BrC1C=CC2=C(C=1)C=NC(=N2)NCC(C)SC
Computed Properties
- Exact Mass: 311.00918g/mol
- Monoisotopic Mass: 311.00918g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 63.1Ų
6-bromo-N-[2-(methylsulfanyl)propyl]quinazolin-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1162122-0.05g |
6-bromo-N-[2-(methylsulfanyl)propyl]quinazolin-2-amine |
2138096-70-3 | 0.05g |
$1308.0 | 2023-06-08 | ||
| Enamine | EN300-1162122-0.1g |
6-bromo-N-[2-(methylsulfanyl)propyl]quinazolin-2-amine |
2138096-70-3 | 0.1g |
$1371.0 | 2023-06-08 | ||
| Enamine | EN300-1162122-0.25g |
6-bromo-N-[2-(methylsulfanyl)propyl]quinazolin-2-amine |
2138096-70-3 | 0.25g |
$1432.0 | 2023-06-08 | ||
| Enamine | EN300-1162122-0.5g |
6-bromo-N-[2-(methylsulfanyl)propyl]quinazolin-2-amine |
2138096-70-3 | 0.5g |
$1495.0 | 2023-06-08 | ||
| Enamine | EN300-1162122-1.0g |
6-bromo-N-[2-(methylsulfanyl)propyl]quinazolin-2-amine |
2138096-70-3 | 1g |
$1557.0 | 2023-06-08 | ||
| Enamine | EN300-1162122-2.5g |
6-bromo-N-[2-(methylsulfanyl)propyl]quinazolin-2-amine |
2138096-70-3 | 2.5g |
$3051.0 | 2023-06-08 | ||
| Enamine | EN300-1162122-5.0g |
6-bromo-N-[2-(methylsulfanyl)propyl]quinazolin-2-amine |
2138096-70-3 | 5g |
$4517.0 | 2023-06-08 | ||
| Enamine | EN300-1162122-10.0g |
6-bromo-N-[2-(methylsulfanyl)propyl]quinazolin-2-amine |
2138096-70-3 | 10g |
$6697.0 | 2023-06-08 |
6-bromo-N-[2-(methylsulfanyl)propyl]quinazolin-2-amine Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
Additional information on 6-bromo-N-[2-(methylsulfanyl)propyl]quinazolin-2-amine
Professional Introduction to Compound with CAS No. 2138096-70-3 and Product Name: 6-bromo-N-[2-(methylsulfanyl)propyl]quinazolin-2-amine
The compound with CAS No. 2138096-70-3 and the product name 6-bromo-N-[2-(methylsulfanyl)propyl]quinazolin-2-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the quinazoline class, a heterocyclic structure that has garnered considerable attention due to its diverse biological activities. Quinazolines are known for their role in various therapeutic applications, including anticancer, antiviral, and antimicrobial properties. The specific modification of this molecule with a bromo substituent at the 6-position and an N-[2-(methylsulfanyl)propyl] side chain enhances its pharmacological potential, making it a promising candidate for further research and development.
In recent years, the quinazoline scaffold has been extensively studied for its ability to interact with multiple biological targets. The introduction of a bromo group into the quinazoline core can influence its electronic properties, thereby modulating its binding affinity to biological receptors. Additionally, the N-[2-(methylsulfanyl)propyl] moiety adds a polar character to the molecule, which can improve its solubility and bioavailability. These structural features make this compound an attractive subject for drug discovery efforts aimed at developing novel therapeutics.
Current research in medicinal chemistry has highlighted the importance of optimizing molecular structures to achieve desired pharmacological effects. The compound 6-bromo-N-[2-(methylsulfanyl)propyl]quinazolin-2-amine exemplifies this trend by incorporating specific functional groups that enhance its interaction with biological targets. Studies have shown that quinazoline derivatives can exhibit potent activity against various diseases, particularly cancer. The bromo substituent is known to enhance binding interactions with enzymes and receptors, while the methylsulfanyl group can contribute to selective toxicity towards target cells.
One of the most compelling aspects of this compound is its potential in oncology research. Quinazoline-based molecules have been reported to inhibit kinases and other enzymes involved in cancer cell proliferation. The structural modifications in 6-bromo-N-[2-(methylsulfanyl)propyl]quinazolin-2-amine are designed to improve its selectivity and efficacy against tumor cells. Preclinical studies have demonstrated that this compound can disrupt critical signaling pathways in cancer cells, leading to apoptosis or growth inhibition. These findings suggest that further investigation into this molecule could yield valuable insights into new therapeutic strategies for cancer treatment.
Beyond oncology, this compound has shown promise in other therapeutic areas as well. For instance, quinazoline derivatives have been explored for their antimicrobial properties, targeting resistant strains of bacteria and fungi. The unique combination of functional groups in 6-bromo-N-[2-(methylsulfanyl)propyl]quinazolin-2-amine may confer additional advantages in combating infectious diseases. Researchers are particularly interested in how the bromo and methylsulfanyl groups interact with microbial enzymes, potentially leading to novel mechanisms of action.
The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the quinazoline core efficiently. The introduction of the bromo group at the 6-position is achieved through halogenation reactions, while the N-[2-(methylsulfanyl)propyl] side chain is incorporated via nucleophilic substitution or other suitable methods. Each step must be carefully optimized to minimize side reactions and maximize the formation of the desired product.
In conclusion, the compound with CAS No. 2138096-70-3 and product name 6-bromo-N-[2-(methylsulfanyl)propyl]quinazolin-2-amine represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a promising candidate for further research in oncology and other therapeutic areas. By leveraging modern synthetic methodologies and exploring its biological activity, researchers can uncover new opportunities for developing innovative treatments for various diseases.
2138096-70-3 (6-bromo-N-[2-(methylsulfanyl)propyl]quinazolin-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)